Cas no 2172502-07-5 (3-[(Tert-butyldimethylsilyl)oxy]-2-{8-methyl-8-azabicyclo[3.2.1]octan-3-yl}propan-1-ol)

• Product Name: 3-[(Tert-butyldimethylsilyl)oxy]-2-{8-methyl-8-azabicyclo[3.2.1]octan-3-yl}propan-1-ol
• CAS No: 2172502-07-5
• MF: C₁₇H₃₅NO₂Si
• MW: 313.550806283951
• CID: 6244562
• PubChem ID: 165505085
• Update Time: 2025-10-22

3-[(Tert-butyldimethylsilyl)oxy]-2-{8-methyl-8-azabicyclo[3.2.1]octan-3-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2172502-07-5
• EN300-1459231
• 3-[(tert-butyldimethylsilyl)oxy]-2-{8-methyl-8-azabicyclo[3.2.1]octan-3-yl}propan-1-ol
• 3-[(Tert-butyldimethylsilyl)oxy]-2-{8-methyl-8-azabicyclo[3.2.1]octan-3-yl}propan-1-ol

• Inchi： 1S/C17H35NO2Si/c1-17(2,3)21(5,6)20-12-14(11-19)13-9-15-7-8-16(10-13)18(15)4/h13-16,19H,7-12H2,1-6H3
• InChI Key： BISNRBCAKYEKFK-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCC(CO)C1CC2CCC(C1)N2C

Computed Properties

• Exact Mass: 313.24370589g/mol
• Monoisotopic Mass: 313.24370589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų

Additional information on 3-[(Tert-butyldimethylsilyl)oxy]-2-{8-methyl-8-azabicyclo[3.2.1]octan-3-yl}propan-1-ol

Comprehensive Guide to 3-[(Tert-butyldimethylsilyl)oxy]-2-{8-methyl-8-azabicyclo[3.2.1]octan-3-yl}propan-1-ol (CAS No. 2172502-07-5)

The compound 3-[(Tert-butyldimethylsilyl)oxy]-2-{8-methyl-8-azabicyclo[3.2.1]octan-3-yl}propan-1-ol (CAS No. 2172502-07-5) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique structural framework, combining a tert-butyldimethylsilyl (TBDMS) protecting group with an 8-methyl-8-azabicyclo[3.2.1]octane moiety, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its applications, particularly in drug discovery and development.

One of the key reasons for the growing interest in 3-[(Tert-butyldimethylsilyl)oxy]-2-{8-methyl-8-azabicyclo[3.2.1]octan-3-yl}propan-1-ol is its role as a protected alcohol derivative. The TBDMS group is widely used in organic synthesis to shield hydroxyl groups during multi-step reactions, ensuring selective transformations. This property is particularly valuable in the synthesis of complex molecules, such as active pharmaceutical ingredients (APIs) and natural products. The 8-azabicyclo[3.2.1]octane scaffold, on the other hand, is a privileged structure in medicinal chemistry, often found in compounds with neurological and therapeutic effects.

In recent years, the demand for CAS No. 2172502-07-5 has surged due to its potential applications in central nervous system (CNS) drug development. The bicyclic amine core of this compound resembles tropane alkaloids, which are known for their bioactivity. Researchers are exploring its use in designing novel dopamine and serotonin receptor modulators, addressing conditions like Parkinson's disease, depression, and anxiety. This aligns with the current trend in pharmaceutical research, where there is a strong focus on developing targeted therapies for neurological disorders.

Another area where 3-[(Tert-butyldimethylsilyl)oxy]-2-{8-methyl-8-azabicyclo[3.2.1]octan-3-yl}propan-1-ol shows promise is in asymmetric synthesis. The stereocenter at the 2-position of the propan-1-ol chain offers opportunities for chiral synthesis, enabling the production of enantiomerically pure compounds. This is crucial for the pharmaceutical industry, where the biological activity of a drug often depends on its stereochemistry. The compound's versatility makes it a valuable tool for chemists working on stereoselective reactions and catalysis.

From a market perspective, the availability of CAS No. 2172502-07-5 is limited, which has led to increased interest from custom synthesis providers and contract research organizations (CROs). Companies specializing in highly functionalized intermediates are actively sourcing this compound to meet the needs of their clients in academia and industry. The rise of AI-driven drug discovery has also contributed to its demand, as computational models identify novel scaffolds for lead optimization.

For researchers working with 3-[(Tert-butyldimethylsilyl)oxy]-2-{8-methyl-8-azabicyclo[3.2.1]octan-3-yl}propan-1-ol, handling and storage recommendations are critical. The compound should be stored under inert conditions, typically at low temperatures, to preserve its stability. Proper handling protocols, including the use of personal protective equipment (PPE), are essential to ensure safety in the laboratory. These precautions are in line with the broader industry shift toward sustainable and safe laboratory practices.

In conclusion, 3-[(Tert-butyldimethylsilyl)oxy]-2-{8-methyl-8-azabicyclo[3.2.1]octan-3-yl}propan-1-ol (CAS No. 2172502-07-5) is a compound of significant scientific and industrial interest. Its unique structural features and potential applications in drug discovery make it a valuable asset for researchers. As the pharmaceutical industry continues to evolve, the demand for specialized intermediates like this one is expected to grow, driving further innovation in synthetic chemistry and therapeutic development.